TRI-N-BUTYLALUMINUM
TRI-N-BUTYLALUMINUM
Tri-n-butylaluminum appears as a colorless to light-yellow colored liquid. Likely to cause burns on contact with skin, eyes or mucous membranes. Fumes pose a serious inhalation hazard.
Brand Name:
Vulcanchem
CAS No.:
1116-70-7
VCID:
VC0072995
InChI:
InChI=1S/3C4H9.Al/c3*1-3-4-2;/h3*1,3-4H2,2H3;
SMILES:
CCCC[Al](CCCC)CCCC
Molecular Formula:
C12H27Al
Molecular Weight:
198.32 g/mol
TRI-N-BUTYLALUMINUM
CAS No.: 1116-70-7
Main Products
VCID: VC0072995
Molecular Formula: C12H27Al
Molecular Weight: 198.32 g/mol
CAS No. | 1116-70-7 |
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Product Name | TRI-N-BUTYLALUMINUM |
Molecular Formula | C12H27Al |
Molecular Weight | 198.32 g/mol |
IUPAC Name | tributylalumane |
Standard InChI | InChI=1S/3C4H9.Al/c3*1-3-4-2;/h3*1,3-4H2,2H3; |
Standard InChIKey | SQBBHCOIQXKPHL-UHFFFAOYSA-N |
SMILES | CCCC[Al](CCCC)CCCC |
Canonical SMILES | CCCC[Al](CCCC)CCCC |
Boiling Point | 110 °C @ 0.4 kPa |
Colorform | Colorless liquid |
Density | 0.823 g/mL @ 20 °C |
Melting Point | -26.7 °C (Freezing point) |
Physical Description | Tri-n-butylaluminum appears as a colorless to light-yellow colored liquid. Likely to cause burns on contact with skin, eyes or mucous membranes. Fumes pose a serious inhalation hazard. Liquid |
Description | Tri-n-butylaluminum appears as a colorless to light-yellow colored liquid. Likely to cause burns on contact with skin, eyes or mucous membranes. Fumes pose a serious inhalation hazard. |
Shelf Life | Low melting solids or colorless, volatile liquids. /Alkylaluminum halides/ Less sensitive than trialkylaminums to oxidation upon exposure to air. /Alkylaluminum halides/ |
PubChem Compound | 16682950 |
Last Modified | Nov 11 2021 |
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